Cas no 80039-73-2 (3-hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one hydrochloride (1:1))

• Product name: 3-hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one hydrochloride (1:1)
• CAS No: 80039-73-2
• MF: C₁₁H₁₀N₂O₂^.HCl
• Molecular Weight: 238.67024
• CID: 1799565
• PubChem ID: 157315

3-hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one hydrochloride (1:1) Properties

Names and Identifiers

• 3-hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one hydrochloride (1:1)
• 3-hydroxy-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one,hydrochloride
• 80039-73-2
• Vasicinone hydrochloride
• 3-Hydroxy-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one--hydrogen chloride (1/1)
• 2,3-Dihydro-3-hydroxypyrrolo(2,1-b)quinazolin-9(1H)-one hydrochloride
• DTXSID101000929
• Pyrrolo(2,1-b)quinazolin-9(1H)-one, 2,3-dihydro-3-hydroxy-, monohydrochloride

• Inchi： InChI=1S/C11H10N2O2.ClH/c14-9-5-6-13-10(9)12-8-4-2-1-3-7(8)11(13)15;/h1-4,9,14H,5-6H2;1H
• InChIKey： OTGHVLOXEXHAKU-UHFFFAOYSA-N
• SMILES： C1CN2C(=NC3=CC=CC=C3C2=O)C1O.Cl

Computed Properties

• 精确分子量: 238.0509053g/mol
• 同位素质量: 238.0509053g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 16
• 可旋转化学键数量: 0
• 复杂度: 327
• 共价键单元数量: 2
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 52.9Ų